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Compound of Interest

Compound Name: (2-Bromophenoxy)acetic acid

Cat. No.: B161383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 20735-37-3

This technical guide provides a comprehensive overview of (2-Bromophenoxy)acetic acid, a

significant molecule in chemical synthesis and of interest to the fields of pharmaceutical

research and drug development. This document details its chemical and physical properties,

outlines a key synthesis protocol, and includes visualizations to illustrate its synthesis and a

potential logical workflow for its application in research.

Chemical and Physical Properties
The following table summarizes the key quantitative data for (2-Bromophenoxy)acetic acid.
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Property Value

CAS Number 20735-37-3

Molecular Formula C₈H₇BrO₃

Molecular Weight 231.04 g/mol

Appearance White to off-white crystalline powder

Melting Point 142-144 °C

Boiling Point 355.7±27.0 °C (Predicted)

Density 1.677±0.06 g/cm³ (Predicted)

pKa 3.06±0.10 (Predicted)

Synthesis of (2-Bromophenoxy)acetic Acid
A common and effective method for the synthesis of (2-Bromophenoxy)acetic acid involves

the reaction of 2-bromophenol with a haloacetic acid, typically chloroacetic acid or bromoacetic

acid, in the presence of a base. This Williamson ether synthesis followed by acidification yields

the desired product.

Experimental Protocol: Synthesis via Williamson
Etherification
Materials:

2-Bromophenol

Chloroacetic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Water (H₂O)

Suitable organic solvent (e.g., ethanol, acetone)
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Ice bath

Procedure:

Deprotonation of 2-Bromophenol: In a reaction vessel, dissolve 2-bromophenol in a suitable

solvent. Add a stoichiometric equivalent of a strong base, such as sodium hydroxide, to

deprotonate the phenolic hydroxyl group, forming the sodium 2-bromophenoxide salt. This

step is typically performed at room temperature with stirring.

Nucleophilic Substitution: To the solution of sodium 2-bromophenoxide, add a solution of

chloroacetic acid. The mixture is then heated to reflux and maintained at this temperature for

several hours to facilitate the nucleophilic substitution reaction. The phenoxide ion acts as a

nucleophile, attacking the electrophilic carbon of the chloroacetic acid and displacing the

chloride ion.

Hydrolysis and Acidification: After the reaction is complete (monitored by techniques such as

Thin Layer Chromatography), the reaction mixture is cooled to room temperature. The

solvent is typically removed under reduced pressure. The resulting residue is then dissolved

in water and acidified with a strong acid, such as hydrochloric acid, until the pH is acidic. This

protonates the carboxylate to form the carboxylic acid.

Isolation and Purification: The precipitated (2-Bromophenoxy)acetic acid is collected by

filtration. The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the final product as a crystalline solid.

Characterization: The identity and purity of the synthesized (2-Bromophenoxy)acetic acid
should be confirmed using analytical techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and melting point determination.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of (2-
Bromophenoxy)acetic acid as described in the experimental protocol.
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Synthesis Workflow for (2-Bromophenoxy)acetic Acid

1. Deprotonation
2-Bromophenol + NaOH

2. Nucleophilic Substitution
+ Chloroacetic Acid

(Reflux)

3. Hydrolysis & Acidification
+ HCl

4. Isolation & Purification
(Filtration & Recrystallization)

Final Product:
(2-Bromophenoxy)acetic Acid

Click to download full resolution via product page

Caption: Synthesis of (2-Bromophenoxy)acetic Acid.

Logical Relationship in a Research Context
This diagram outlines a logical progression for utilizing (2-Bromophenoxy)acetic acid in a

drug discovery or chemical biology research setting.
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Research Application Workflow

Compound Preparation & Screening

Hit Validation & Optimization

Preclinical Development

Synthesis of
(2-Bromophenoxy)acetic Acid

and Derivatives

Primary Biological Screening
(e.g., Enzyme Assays, Cell-based Assays)

Identification of 'Hits'
(Active Compounds)

Lead Optimization
(Structure-Activity Relationship Studies)

In Vivo Efficacy Studies
(Animal Models)

ADME/Tox Profiling
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Caption: Drug Discovery Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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